Cas no 125508-25-0 (2-Chloro-4-fluoro-5-(trifluoromethyl)aniline)

2-Chloro-4-fluoro-5-(trifluoromethyl)aniline is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring chloro, fluoro, and trifluoromethyl substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex molecules. The electron-withdrawing groups contribute to improved stability and facilitate nucleophilic substitution or metal-catalyzed transformations. This compound is particularly useful in the development of active ingredients for crop protection and drug discovery due to its ability to modulate biological activity. High purity grades ensure consistent performance in demanding applications, while its well-defined chemical properties support precise synthetic pathways.
2-Chloro-4-fluoro-5-(trifluoromethyl)aniline structure
125508-25-0 structure
Product Name:2-Chloro-4-fluoro-5-(trifluoromethyl)aniline
CAS No:125508-25-0
MF:C7H4ClF4N
MW:213.55997467041
MDL:MFCD28556866
CID:2093280
PubChem ID:54420267
Update Time:2025-06-07

2-Chloro-4-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-fluoro-5-(trifluoromethyl)aniline
    • 2-Chloro-4-fluoro-5-trifluoromethyl-phenylamine
    • SB78997
    • DB-192639
    • AKOS025287146
    • G10753
    • WAHMPPLIGCOKGX-UHFFFAOYSA-N
    • Benzenamine, 2-chloro-4-fluoro-5-(trifluoromethyl)-
    • 125508-25-0
    • MDL: MFCD28556866
    • Inchi: 1S/C7H4ClF4N/c8-4-2-5(9)3(1-6(4)13)7(10,11)12/h1-2H,13H2
    • InChI Key: WAHMPPLIGCOKGX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C(F)(F)F)=CC=1N)F

Computed Properties

  • Exact Mass: 212.9968395Da
  • Monoisotopic Mass: 212.9968395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

2-Chloro-4-fluoro-5-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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